2,6-difluoro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H13F2NO3S2/c14-9-3-1-4-10(15)13(9)21(18,19)16-7-6-11(17)12-5-2-8-20-12/h1-5,8,11,16-17H,6-7H2
• InChI Key: FIGKLXMDPGKJLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)S(=O)(=O)NCCC(C2=CC=CS2)O)F
• Molecular Formula: C13H13F2NO3S2
• Molecular Weight: 333.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as 1D (1H and 13C) and 2D (HSQC and HMBC) NMR.

Scientific Research Applications

Enzyme Inhibition Studies

• Sulfonamides, including those structurally related to 2,6-difluoro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide, have been explored as inhibitors of specific enzymes. For example, certain benzenesulfonamides act as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which has implications in neuronal injury and diseases (Röver et al., 1997).

Anticancer Research

• In the context of cancer treatment, specific sulfonamide derivatives have shown potential. For instance, benzenesulfonamide derivatives have demonstrated significant efficacy as carbonic anhydrase inhibitors, which are relevant in cancer therapeutics (Dudutienė et al., 2013). Additionally, certain benzenesulfonamide compounds have been identified as Type II photosensitizers for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Ophthalmology and Glaucoma

• Sulfonamides incorporating a thiourea scaffold, which are chemically related to 2,6-difluoro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide, have been investigated for their potential in treating glaucoma. These compounds have shown strong affinities for carbonic anhydrase isozymes and exhibit intraocular pressure-lowering properties (Casini et al., 2002).

Liquid Crystal Synthesis

• Fluorinated benzenesulfonamides, akin to the compound , have been utilized in the synthesis of liquid crystal materials. Their stability and suitability as building blocks for liquid crystal synthesis have been a focus of research (Kiryanov et al., 2001).

COX-2 Inhibition

• Some benzenesulfonamides have been studied for their role as cyclooxygenase-2 (COX-2) inhibitors. This research has implications in developing treatments for inflammatory conditions (Pal et al., 2003).

Safety and Hazards

While the specific safety and hazards of “2,6-difluoro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide” are not detailed in the available literature, it’s worth noting that similar compounds, such as “2,3-Difluoro-6-nitrophenol”, can cause serious eye irritation, be harmful if swallowed, in contact with skin, or if inhaled, and may cause respiratory irritation.